Cas no 1376258-67-1 (2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide)
2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Z1313284964
- AKOS033247854
- 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide
- 1376258-67-1
- 2-(N-cyano-4-fluoro-3-nitroanilino)-N,N-diethylacetamide
- EN300-1209994
-
- Inchi: 1S/C13H15FN4O3/c1-3-16(4-2)13(19)8-17(9-15)10-5-6-11(14)12(7-10)18(20)21/h5-7H,3-4,8H2,1-2H3
- InChI Key: DUYKPLMYZAOFNZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1[N+](=O)[O-])N(C#N)CC(N(CC)CC)=O
Computed Properties
- Exact Mass: 294.11281852g/mol
- Monoisotopic Mass: 294.11281852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 93.2Ų
2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1209994-0.05g |
1376258-67-1 | 0.05g |
$212.0 | 2023-05-24 | |||
| Enamine | EN300-1209994-50mg |
1376258-67-1 | 90.0% | 50mg |
$212.0 | 2023-10-02 |
2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide
Professional Introduction to Compound with CAS No. 1376258-67-1 and Product Name: 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide
The compound with the CAS number 1376258-67-1 and the product name 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both cyano and nitro functional groups, coupled with the fluoro substituent, contributes to its unique chemical properties, making it a subject of extensive research interest.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic efficacy. The structure of 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the fluoro group at the 4-position of the phenyl ring is a well-documented moiety that improves bioavailability and lipophilicity, while the cyano and nitro groups introduce additional sites for interaction with biological targets.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been particularly interested in leveraging its structural features to develop novel inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders.
The cyano(4-fluoro-3-nitrophenyl)amino moiety within the molecule is particularly noteworthy for its ability to modulate electronic properties through conjugation with the aromatic system. This feature allows for fine-tuning of physicochemical properties such as solubility and permeability, which are crucial factors in drug design. Furthermore, computational studies have indicated that this compound may exhibit favorable pharmacokinetic profiles when incorporated into drug candidates, suggesting its utility in developing next-generation therapeutics.
Recent experimental investigations have also highlighted the compound's potential in addressing unmet medical needs. For example, preclinical studies have demonstrated that certain analogs of 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide show promise in reducing inflammation by inhibiting key pro-inflammatory cytokines. The ability to modulate these pathways without significant off-target effects is a significant advantage in therapeutic development. Additionally, the compound's stability under various conditions makes it a viable candidate for formulation into oral or injectable dosage forms.
The synthesis of 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide presents both challenges and opportunities for chemists. The multi-step process involves careful regioselective functionalization of the aromatic ring, followed by introduction of the cyano and amino groups. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the desired framework.
From a regulatory perspective, compounds like 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. However, preliminary data suggest that this compound has a favorable safety profile when used under controlled conditions. This is an encouraging sign for further development efforts aimed at bringing new treatments to market.
The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising candidates like 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide. Machine learning models trained on large datasets can predict binding affinities and other critical properties with remarkable accuracy, allowing researchers to prioritize compounds based on their potential therapeutic value. This approach has already led to several breakthroughs in identifying novel drug candidates for various diseases.
In conclusion, 2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide represents a promising entity in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis presents challenges that require innovative chemical solutions but offers significant rewards through its potential as an intermediate or lead compound for new drugs. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in advancing treatments for a wide range of diseases.
1376258-67-1 (2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)